![molecular formula C22H26N2O4 B4975306 N-(2,4-dimethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide](/img/structure/B4975306.png)
N-(2,4-dimethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-(2,4-Dimethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide involves complex organic synthesis techniques. One approach to its synthesis could involve the condensation of 2,4-dimethoxybenzaldehyde with 2-methylbenzoyl chloride, followed by a reaction with 4-piperidinecarboxylic acid. This multi-step synthesis requires precise control of reaction conditions to ensure high yields and purity of the final product. Advanced techniques such as phosphorylation polycondensation have been employed in the synthesis of similar aromatic polyamides, demonstrating the importance of innovative synthetic methods in producing complex organic compounds (More, Pasale, & Wadgaonkar, 2010).
Molecular Structure Analysis
The molecular structure of N-(2,4-Dimethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide features aromatic rings, amide linkages, and methoxy groups, which significantly influence its chemical behavior and interactions. Studies on similar compounds have shown that the presence of methoxy groups and amide linkages can affect the compound's electronic properties and its ability to participate in hydrogen bonding, impacting its solubility and reactivity (Jotani, Wardell, & Tiekink, 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-1-(2-methylbenzoyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O4/c1-15-6-4-5-7-18(15)22(26)24-12-10-16(11-13-24)21(25)23-19-9-8-17(27-2)14-20(19)28-3/h4-9,14,16H,10-13H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFZKYTVEXRRENU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)NC3=C(C=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.